N-{4-[(Methylsulfanyl)methoxy]-2-nitrophenyl}acetamide

• CAS No.: 54029-59-3
• Molecular Formula: C10H12N2O4S
• Molecular Weight: 256.28 g/mol
• IUPAC Name: N-[4-(methylsulfanylmethoxy)-2-nitrophenyl]acetamide
• InChI: InChI=1S/C10H12N2O4S/c1-7(13)11-9-4-3-8(16-6-17-2)5-10(9)12(14)15/h3-5H,6H2,1-2H3,(H,11,13)
• InChI Key: OTFHIVXJARJOHC-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=C(C=C(C=C1)OCSC)[N+](=O)[O-]

Description

N-{4-[(Methylsulfanyl)methoxy]-2-nitrophenyl}acetamide is a useful research compound. Its molecular formula is C10H12N2O4S and its molecular weight is 256.28 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

3.92 G. of 1 -acetamido-4-hydroxy-2-nitrobenzene, 5.8 g. of chloromethyl methyl sulfide and 8.4 g. anhydrous potassium carbonate are refluxed overnight in acetone with stirring, evaporated to dryness, and water added and the product extracted with dichloromethane to give 1-acetamido4-methylthiomethoxy-2-nitrobenzene as an orange gum.

Synthesis routes and methods II

Procedure details

6 G. of 1-acetamido-4-hydroxy-2-nitrobenzene is added to 200 ml. acetone containing 25 g. potassium carbonate and 6 ml. chloromethyl methyl sulfide. The mixture is heated at reflux for four hours and is filtered. The acetone is evaporated leaving 1-acetamido-4-methylthiomethoxy-2-nitrobenzene as a gum. This is purified by column chromatography.